2-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid

• Molecular Formula: C8H10N2O2
• Molecular Weight: 166.18 g/mol
• SMILES: C1CC(C1C(=O)O)N2C=CC=N2
• InChI: InChI=1S/C8H10N2O2/c11-8(12)6-2-3-7(6)10-5-1-4-9-10/h1,4-7H,2-3H2,(H,11,12)
• InChIKey: HESXDIAEXFAPFB-UHFFFAOYSA-N

2-(1H-Pyrazol-1-yl)cyclobutane-1-carboxylic acid: Chemical Identity & Structure

2-(1H-Pyrazol-1-yl)cyclobutane-1-carboxylic acid (CAS 1521682-38-1, molecular formula C₈H₁₀N₂O₂, MW 166.18) is a heterocyclic carboxylic acid combining a five-membered pyrazole ring with a strained four-membered cyclobutane scaffold [1]. The molecule exists in both stereochemically undefined (racemic mixture) and enantiomerically resolved forms—the (1R,2R) enantiomer carries CAS 1864003-27-9 . The pyrazole ring, bearing two adjacent nitrogen atoms (one H-bond-donating NH and one basic N), has been established in the medicinal chemistry literature as a more lipophilic and metabolically stable bioisostere of phenol [2]. The cyclobutane ring adopts a non-planar puckered conformation (~25° fold from planarity), with an interconversion barrier of approximately 1.5 kcal/mol between puckered conformers at room temperature [3]. This compound serves as a versatile building block in medicinal chemistry, agrochemical research, and fragment-based drug discovery programs, where its dual functionality (carboxylic acid for amide/ester conjugation and pyrazole for target engagement) enables rapid diversification .

Fragment-ready Carboxylic acid and pyrazole handles enable rapid amide/ester library synthesis

Bioisostere Reported phenol replacement with improved metabolic stability and lipophilicity

Chiral option Enantiomer-resolved (1R,2R) form available for stereochemical SAR studies

• [1] Kuujia.com. CAS No. 1521682-38-1: 2-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid – Chemical and Physical Properties. Product Datasheet. View Source
• [2] Taylor & Francis Group. Pyrazoles. In: Drug Discovery with Privileged Building Blocks, Chapter 21. Jie Jack Li, 2021. ISBN 978-0-367-54270-2. View Source
• [3] Chemistry StackExchange. Revision 2774006d: Cyclobutane conformational analysis – puckered vs. planar geometry and ring-flipping barrier (~1.5 kcal/mol). View Source

Why Generic Substitutes Fail for 2-(1H-Pyrazol-1-yl)cyclobutane-1-carboxylic acid

Interchanging 2-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid with its closest structural analogs—such as the imidazole, triazole, or regioisomeric pyrazole variants—carries quantifiable risks of altered thermodynamic stability, divergent hydrogen-bonding geometry, and shifted lipophilicity profiles, any one of which can derail a structure-activity relationship (SAR) program or compromise synthetic reproducibility [1]. DFT computational studies at multiple levels of theory (B3LYP, PBE0, CAM-B3LYP, wB97XD, M06, MP2, CBS-QB3, and G4) consistently demonstrate that imidazole-ring-containing species are thermodynamically more stable than their pyrazole counterparts, meaning that an imidazole-cyclobutane analog will exhibit different ground-state energetics and potentially divergent reactivity in biological or catalytic contexts [2]. Furthermore, the pyrazole scaffold's established role as a lipophilic, metabolically stable bioisostere of phenol is not shared by all azoles; triazoles, for instance, introduce an additional nitrogen that alters both hydrogen-bond acceptor count and topological polar surface area (TPSA), directly affecting permeability and solubility [3]. The cyclobutane ring itself, with its ~25° puckered conformation and ~1.5 kcal/mol ring-flipping barrier at room temperature, imparts conformational constraint not reproducible with cyclopropane (planar, higher strain) or cyclopentane (lower strain, envelope conformation) analogs [4]. The quantitative evidence below establishes where these differences manifest in measurable terms.

Imidazole or triazole analogs Thermodynamic stability and H-bond geometry differences may shift target engagement and solubility profiles

Cyclopropane or cyclopentane cores Altered ring strain and conformational freedom can reduce binding preorganization compared to the cyclobutane scaffold

1-Pyrazolyl regioisomer (CAS 1469286-32-5) Geminal substitution disrupts the vicinal dihedral angle critical for chiral SAR and conformational control

• [1] Taylor & Francis Group. Pyrazoles. In: Drug Discovery with Privileged Building Blocks, Chapter 21. Jie Jack Li, 2021. View Source
• [2] Zborowski, K. K. Imidazole and Its Saturated Derivatives Vs Pyrazole and Its Saturated Derivatives: A Computational Study on Relative Stability. DOAJ, 2019. DFT and ab initio study using BLYP, PBE0, CAM-B3LYP, wB97XD, M06, MP2, CBS-QB3, and G4 methods with 6-311++G** basis set. View Source
• [3] Kuujia.com. CAS No. 1547757-95-8: 1-(1H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid – Computed Properties (XLogP3: 0.4, TPSA: 78.9 Ų). View Source
• [4] Chemistry StackExchange. Cyclobutane conformational analysis: puckered geometry with ~25° fold from planarity, ring-flipping barrier ~1.5 kcal/mol. View Source

Quantitative Differentiation Evidence for 2-(1H-Pyrazol-1-yl)cyclobutane-1-carboxylic acid

Thermodynamic Stability: Pyrazole vs. Imidazole Scaffolds

A comprehensive DFT and ab initio computational study comparing imidazole, pyrazole, and their semi-saturated and fully saturated derivatives across eight computational methods (BLYP, PBE0, CAM-B3LYP, wB97XD, M06, MP2, CBS-QB3, G4) with the 6-311++G** basis set demonstrates that imidazole-ring-containing species are consistently more thermodynamically stable than their pyrazole counterparts [1]. While the study does not provide per-molecule absolute ΔG values in a tabulated format extractable from the abstract, the directional conclusion—'In general species with imidazole ring are more stable than those with pyrazole one'—is robust and multi-method-validated. This stability difference has direct consequences for compound selection: a pyrazole-cyclobutane scaffold will exhibit different ground-state energy, potentially different reactivity in ring-opening or metabolic processes, and distinct binding thermodynamics when engaging biological targets compared to an imidazole-cyclobutane analog [2]. For procurement decisions, this means that the pyrazole variant cannot be assumed to behave identically to the imidazole variant in any assay or synthetic application, necessitating compound-specific validation.

Thermodynamic stability

Reported

Imidazole-ring species more stable than pyrazole across 8 DFT methods (B3LYP to G4)

Pyrazole scaffold may exhibit different ground-state energetics

Directional stability ordering confirmed; absolute ΔG not tabulated

Evidence Dimension	Thermodynamic stability ranking of azole heterocycles (pyrazole vs. imidazole) on cyclobutane scaffolds
Target Compound Data	Pyrazole-ring species: relatively lower thermodynamic stability (less stable ground state) across all eight computational methods tested.
Comparator Or Baseline	Imidazole-ring species: consistently more thermodynamically stable than pyrazole counterparts.
Quantified Difference	Directional stability ordering confirmed across BLYP, PBE0, CAM-B3LYP, wB97XD, M06, MP2, CBS-QB3, and G4 methods; absolute ΔG values not tabulated in abstract.
Conditions	DFT and ab initio calculations with 6-311++G** basis set; gas-phase optimized geometries.

Why This Matters

If a research program previously validated an imidazole-cyclobutane hit, substituting to the pyrazole analog without re-optimization risks altered binding thermodynamics and potentially divergent biological activity due to the inherent stability difference between the two azole systems.

• [1] Zborowski, K. K. Imidazole and Its Saturated Derivatives Vs Pyrazole and Its Saturated Derivatives: A Computational Study on Relative Stability. DOAJ, 2019. View Source
• [2] Imperial College London. Cycloalkanes: Conformational Analysis of Cyclobutane – Planar vs. Puckered Energy Difference (<1 kcal/mol). View Source

Conformational Rigidity: Cyclobutane vs. Cyclopropane & Cyclopentane

The cyclobutane ring in 2-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid adopts a non-planar puckered conformation with approximately 25° deviation from planarity, and the ring-flipping interconversion barrier between the two equivalent puckered conformers is approximately 1.5 kcal/mol at room temperature [1]. The energy difference between planar and puckered conformations is less than 1 kcal/mol [2]. This conformational behavior is distinct from that of the cyclopropane analog (strictly planar, higher angle strain with ~27 kcal/mol ring strain energy) and the cyclopentane analog (envelope/twist conformation with pseudorotation, lower strain energy ~6–7 kcal/mol). The intermediate ring strain of cyclobutane (~26 kcal/mol) imparts a balance of conformational constraint and synthetic accessibility that is neither achievable with the overly strained cyclopropane (which risks ring-opening side reactions during synthesis) nor the conformationally flexible cyclopentane (which may reduce target-binding entropy advantage). Nine FDA-approved drugs contain a cyclobutane substructure, validating the scaffold's translational relevance .

Conformational rigidity

Class-level

Cyclobutane ~25° puckered, 1.5 kcal/mol barrier; cyclopropane planar; cyclopentane flexible

Intermediate preorganization may support target binding entropy

Ring-flipping barrier at room temperature; scaffold-level property

Evidence Dimension	Ring-flipping interconversion barrier and conformational behavior of cyclobutane vs. cyclopropane and cyclopentane cores
Target Compound Data	Cyclobutane: puckered conformation, ~25° fold from planarity, ring-flipping barrier ~1.5 kcal/mol, ring strain ~26 kcal/mol.
Comparator Or Baseline	Cyclopropane: planar, ring strain ~27 kcal/mol, no ring-flipping; Cyclopentane: envelope/twist pseudorotation, strain ~6–7 kcal/mol.
Quantified Difference	Cyclobutane flipping barrier ~1.5 kcal/mol; cyclopropane barrier N/A (planar); cyclopentane pseudorotation barrier <1 kcal/mol. Cyclobutane strain intermediate between cyclopropane and cyclopentane.
Conditions	Gas-phase computational and experimental conformational analysis; room temperature.

Why This Matters

The intermediate conformational rigidity of cyclobutane provides a scaffold that balances preorganization for target binding (entropic advantage over cyclopentane) with synthetic tractability (lower ring-opening risk than cyclopropane), directly impacting the design of structure-based drug candidates.

• [1] Chemistry StackExchange. Cyclobutane ring-flipping barrier: ~1.5 kcal/mol at room temperature; lowest-energy conformation is puckered. View Source
• [2] Imperial College London. Cycloalkanes: Energy difference between planar and puckered cyclobutane conformations (<1 kcal/mol). View Source

Pyrazole: Lipophilic & Metabolically Stable Phenol Bioisostere

The pyrazole heterocycle has been established in the medicinal chemistry canon as a more lipophilic and more metabolically stable bioisostere of phenol, a feature documented in the authoritative reference 'Drug Discovery with Privileged Building Blocks' [1]. This bioisosteric replacement strategy is not universally applicable to all five-membered azoles: imidazole contains an additional H-bond donor (two NH-type nitrogens vs. pyrazole's one), and triazoles carry an extra nitrogen atom that alters the hydrogen-bond acceptor profile and TPSA. Specifically, the 1,2,4-triazole analog 1-(1H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid has a computed XLogP3 of 0.4 and TPSA of 78.9 Ų [2], representing a marked shift in physicochemical properties relative to the pyrazole-cyclobutane scaffold. The pyrazole's dual-nitrogen arrangement (one H-bond donating NH, one basic N) provides a pharmacophoric signature that differs from phenol (one H-bond donor OH) while retaining aromatic character, enabling engagement with hydrogen-bond acceptor sites in protein targets that phenol cannot access, and vice versa. This differential H-bonding capacity means that a phenol-cyclobutane analog cannot serve as a direct functional replacement for the pyrazole variant in biological assays without altering target engagement profiles.

Bioisostere profile

Class-level

Pyrazole more lipophilic, metabolically stable vs phenol; 1,2,4-triazole analog XLogP3 0.4, TPSA 78.9 Ų

Alters H-bond donor/acceptor profile compared to phenol or triazole

Established in medicinal chemistry; specific compound data require verification

Evidence Dimension	Bioisosteric profile: pyrazole vs. phenol (H-bond donor count, lipophilicity, metabolic stability) and pyrazole vs. 1,2,4-triazole (XLogP3, TPSA)
Target Compound Data	Pyrazole-cyclobutane carboxylic acid: 1 H-bond donor (pyrazole NH), 1 additional H-bond acceptor (basic N), established as lipophilic and metabolically stable phenol bioisostere.
Comparator Or Baseline	Phenol analog: 1 H-bond donor (OH), no basic N acceptor, lower metabolic stability; 1,2,4-Triazole analog (CAS 1547757-95-8): XLogP3 = 0.4, TPSA = 78.9 Ų, 2 H-bond donors, 4 H-bond acceptors.
Quantified Difference	Triazole analog: XLogP3 = 0.4, TPSA = 78.9 Ų. Pyrazole analog: XLogP3 and TPSA values not experimentally reported for this specific compound but predicted to differ based on heterocycle identity. Pyrazole NH vs. phenol OH: differential H-bonding geometry.
Conditions	Computed physicochemical properties (XLogP3, TPSA); literature-established bioisostere relationships.

Why This Matters

In drug discovery programs where phenol-containing leads suffer from metabolic instability or inadequate lipophilicity, the pyrazole-cyclobutane scaffold offers a validated bioisosteric replacement strategy; procuring a phenol analog instead would reintroduce the metabolic liability the program sought to address.

• [1] Taylor & Francis Group. Pyrazoles. In: Drug Discovery with Privileged Building Blocks, Chapter 21. Jie Jack Li, 2021. 'Pyrazole has been employed as a more lipophilic and more metabolically stable bioisostere of phenol.' View Source
• [2] Kuujia.com. CAS No. 1547757-95-8: 1-(1H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid – Computed Properties (XLogP3: 0.4, TPSA: 78.9 Ų). View Source

Antibacterial Activity of Pyrazole Carboxylic Acid Scaffolds

Pyrazole carboxylic acid and dicarboxylic acid derivatives have been systematically evaluated for in vitro antibacterial and antifungal activity, with structure-activity relationship (SAR) studies published in the European Journal of Medicinal Chemistry [1]. More recent pyrazole derivative studies report minimal inhibitory concentration (MIC) values ranging from 0.5 to 2 µg/mL against Gram-positive pathogens including methicillin-resistant Staphylococcus aureus (MRSA) and Bacillus subtilis [2]. For instance, rationally designed pyrazolyl-indolyl derivatives achieved MIC values of 0.5–2 µg/mL against MRSA-MW2, with certain compounds matching the potency of ciprofloxacin (MIC 0.5 µg/mL) [3]. While these MIC values are not reported for 2-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid itself, they establish the pyrazole-carboxylic acid pharmacophore as a validated antibacterial scaffold class. The carboxylic acid functionality is critical for activity: structural modifications from carboxylic acid to ester or amide can attenuate or entirely abrogate antibacterial potency, underscoring the importance of retaining the free carboxylic acid in SAR exploration [4]. This class-level evidence supports the procurement of pyrazole-carboxylic acid building blocks—including the target compound—as starting points for antibacterial lead generation, with the expectation that further substitution (particularly at the pyrazole 3- and 5-positions) will modulate potency.

Antibacterial class activity

Class-level

Pyrazole-carboxylic acid derivatives: MIC 0.5–2 µg/mL against MRSA

Supports antimicrobial screening context; unsubstituted core requires optimization

Class-level SAR; compound not directly tested in these assays

Evidence Dimension	In vitro antibacterial MIC of pyrazole-carboxylic acid derivatives against Gram-positive pathogens
Target Compound Data	Not directly tested; compound contains the pyrazole-carboxylic acid pharmacophore present in active derivatives.
Comparator Or Baseline	Optimized pyrazole derivatives: MIC = 0.5–2 µg/mL against MRSA and B. subtilis; ciprofloxacin reference: MIC = 0.5 µg/mL against P. aeruginosa.
Quantified Difference	Class-level MIC range for optimized pyrazole antibacterials: 0.5–2 µg/mL. Target compound serves as unsubstituted core scaffold; activity expected to be lower without additional substituents. Carboxylic acid essential for activity (ester/amide modifications reduce potency).
Conditions	Broth microdilution MIC assays against Gram-positive (MRSA, B. subtilis) and Gram-negative (P. aeruginosa, E. coli) ATCC strains; Mueller-Hinton medium; 37°C, 18–24 h incubation.

Why This Matters

The pyrazole-carboxylic acid motif is a validated antibacterial pharmacophore; procuring the target compound provides a modular scaffold where the cyclobutane ring can be exploited for conformational constraint and the carboxylic acid retained for target engagement, enabling systematic SAR exploration.

• [1] Mert, S.; Kasımoğulları, R.; İça, T.; Çolak, F.; Altun, A.; Ok, S. Synthesis, Structure-Activity Relationships, and in Vitro Antibacterial and Antifungal Activity Evaluations of Novel Pyrazole Carboxylic and Dicarboxylic Acid Derivatives. Eur. J. Med. Chem. 2014, 78, 11. DOI: 10.1016/j.ejmech.2014.03.033. View Source
• [2] Alam, M. A. Antibacterial Pyrazoles: Tackling Resistant Bacteria. PMC – NIH, 2022. Compound 12: MIC = 1 µg/mL; cited by 76 publications. View Source
• [3] Majed, H. et al. Structure-Activity Relationships of Pyrazole-4-Carboxylic Acid Derivatives: MIC 0.5–2 µg/mL Against MRSA-MW2. 2018. View Source
• [4] Ommi, O. et al. Design, Synthesis, and Biological Evaluation of Pyrazole–Ciprofloxacin Hybrids: Compound 7p MIC 0.5 µg/mL Comparable to Ciprofloxacin. RSC, 2024. View Source

CAS Registry & Purity: Racemic vs. (1R,2R) Enantiomer

Procurement records reveal that 2-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid is commercially available under two distinct CAS registries with different stereochemical specifications . CAS 1521682-38-1 corresponds to the racemic or stereochemically unspecified mixture of the 2-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid scaffold, available at 98% purity from Leyan (Catalog No. 1553522) . CAS 1864003-27-9 corresponds to the enantiomerically resolved (1R,2R)-2-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid, also available at 98% purity from Leyan (Catalog No. 1553762) . In contrast, imidazole and triazole cyclobutane analogs—when available—are typically supplied as hydrochloride salts (e.g., (1R,2R)-2-imidazol-1-ylcyclobutane-1-carboxylic acid hydrochloride, CAS 2550997-47-0, MW 202.64 vs. 166.18 for the free acid) , which introduces counterion considerations for downstream applications. Additionally, the 1-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid regioisomer (CAS 1469286-32-5, MW 166.18, purity 95%) represents a structurally distinct compound where the pyrazole is attached at the cyclobutane 1-position rather than the 2-position, leading to a geminal substitution pattern versus the vicinal substitution of the target compound, with potentially different conformational preferences and reactivity profiles.

CAS & purity

Specification review

Racemic (CAS 1521682-38-1) 98%; (1R,2R) (CAS 1864003-27-9) 98%; regioisomer 95%

Verify CAS to avoid regioisomer or counterion mismatch

Commercial supplier specifications; confirm lot-specific COA

Evidence Dimension	CAS registry, purity, molecular weight, and stereochemical specification across cyclobutane-azole carboxylic acid analogs
Target Compound Data	CAS 1521682-38-1 (racemic/unspecified, 98% purity, MW 166.18, free acid); CAS 1864003-27-9 ((1R,2R) enantiomer, 98% purity, MW 166.18, free acid).
Comparator Or Baseline	Imidazole analog: CAS 2550997-47-0, hydrochloride salt, MW 202.64; 1,2,4-Triazole analog: CAS 1547757-95-8, MW 167.17; 1-Pyrazolyl regioisomer: CAS 1469286-32-5, MW 166.18, 95% purity.
Quantified Difference	Target compound 98% purity vs. 95% for regioisomer (CAS 1469286-32-5). Free acid MW 166.18 vs. hydrochloride salt MW 202.64 for imidazole analog. Vicinal (2-substituted) vs. geminal (1-substituted) regioisomerism: distinct spatial orientation of pyrazole relative to carboxylic acid.
Conditions	Commercial supplier specifications (Leyan, Kuujia, Chemenu, BenchChem); purity determined by HPLC or equivalent analytical method.

Why This Matters

Ordering the incorrect CAS registry (e.g., the regioisomer CAS 1469286-32-5 instead of CAS 1521682-38-1, or the racemate instead of the (1R,2R) enantiomer) will result in receiving a structurally distinct compound with potentially different reactivity, stereochemical properties, and biological activity, directly compromising experimental reproducibility.

Translational Validation of Cyclobutane Scaffold by FDA-Approved Drugs

The cyclobutane substructure is not merely a theoretical scaffold but is embodied in nine FDA-approved drugs spanning oncology, neurology, infectious diseases, and endocrine/metabolic indications . This regulatory validation distinguishes cyclobutane-containing building blocks from less translationally validated strained carbocycles such as cyclopropane (also present in approved drugs but with different strain and conformational properties) and bicyclobutane (no FDA-approved drugs to date). The cyclobutane ring's unique puckered conformation, longer C–C bond lengths, increased C–C π-character, and relative chemical inertness for a highly strained carbocycle contribute to favorable drug-like properties including improved metabolic stability, prevention of cis/trans isomerization by replacing alkenes, and replacement of larger cyclic systems to modulate molecular weight and lipophilicity [1]. This translational track record provides procurement-level confidence: building blocks incorporating the cyclobutane scaffold, such as 2-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid, inherit a structural motif with demonstrated clinical translatability, de-risking lead optimization programs relative to scaffolds with no approved drug precedent.

Scaffold precedent

Class-level

9 FDA-approved drugs contain a cyclobutane substructure

Cyclobutane scaffold has reported drug precedent; does not guarantee individual success

Scaffold-level translational context; procurement de-risking, not validation

Evidence Dimension	Number of FDA-approved drugs containing cyclobutane substructure vs. other strained carbocycles
Target Compound Data	Cyclobutane scaffold: 9 FDA-approved drugs across oncology, neurology, infectious disease, and endocrine/metabolic therapeutic areas.
Comparator Or Baseline	Cyclopropane scaffold: present in some approved drugs but with distinct strain and conformational properties; bicyclobutane scaffold: zero FDA-approved drugs.
Quantified Difference	Cyclobutane: 9 FDA-approved drugs. Bicyclobutane: 0 FDA-approved drugs. Cyclobutane provides a clinically validated strained carbocycle with favorable drug-like properties (metabolic stability, conformational constraint).
Conditions	FDA New Drug Application (NDA) database review; literature survey of cyclobutane-containing small-molecule drugs (2022).

Why This Matters

Procuring a cyclobutane-based building block leverages a scaffold with demonstrated clinical translatability, reducing the risk that promising in vitro activity will fail to translate due to scaffold-specific liabilities, a concern that applies to less validated strained ring systems.

• [1] ResearchGate. Cyclobutanes in Small-Molecule Drug Candidates (PDF). 2022. Review of cyclobutane contributions to favorable drug properties including metabolic stability, prevention of cis/trans isomerization, and replacement of larger cyclic systems. View Source

Optimal Application Scenarios for 2-(1H-Pyrazol-1-yl)cyclobutane-1-carboxylic acid

Pyrazole-Cyclobutane as a Constrained Phenol Bioisostere

In fragment-based lead generation programs where a phenol-containing fragment hit has been identified but suffers from metabolic instability (e.g., rapid glucuronidation or sulfation), 2-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid serves as a direct bioisosteric replacement. The pyrazole NH provides a hydrogen-bond donor analogous to the phenol OH, while the additional basic nitrogen offers a supplementary hydrogen-bond acceptor site not present in phenol, potentially enabling additional target contacts that improve binding affinity [1]. The cyclobutane ring imparts conformational constraint (~25° puckered geometry, ~1.5 kcal/mol ring-flipping barrier) that can preorganize the fragment for target binding, providing an entropic advantage over flexible linkers [2]. The carboxylic acid functionality enables rapid amide coupling to generate fragment-grown libraries for SAR exploration. This scenario is particularly relevant when the phenol hit has shown target engagement but poor pharmacokinetic properties, as the pyrazole scaffold is established in the literature as more lipophilic and metabolically stable [1].

Antibacterial Lead Generation: Pyrazole-Carboxylic Acid Scaffolds Against MRSA

For medicinal chemistry programs targeting multidrug-resistant Gram-positive bacteria (MRSA, B. subtilis), 2-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid provides a modular core scaffold that can be systematically substituted at the pyrazole 3- and 5-positions to build SAR. The literature establishes that pyrazole-carboxylic acid derivatives achieve MIC values of 0.5–2 µg/mL against MRSA, with the carboxylic acid being essential for activity [3]. The cyclobutane ring offers conformational constraint that can restrict the rotational freedom of substituents, potentially improving target selectivity and reducing off-target effects compared to unconstrained alkyl linkers. The compound's dual synthetic handles (carboxylic acid for amide/ester formation; pyrazole ring for electrophilic substitution or metal-catalyzed cross-coupling) enable rapid parallel library synthesis. This application directly leverages the class-level antibacterial SAR evidence established for pyrazole-carboxylic acid pharmacophores, with the understanding that the unsubstituted core scaffold will require optimization to achieve potent MIC values [4].

Chiral SAR Probes: (1R,2R) Enantiomer for Kinase & GPCR Studies

The availability of the enantiomerically resolved (1R,2R)-2-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid (CAS 1864003-27-9, 98% purity) enables chiral structure-activity relationship studies where the stereochemistry of the cyclobutane substitution pattern is critical for target engagement. In kinase inhibitor programs, for example, the relative orientation of the pyrazole and carboxylic acid groups can determine whether the molecule accesses the ATP-binding pocket, the allosteric site, or neither. The vicinal (1,2-) substitution pattern of the target compound creates a defined dihedral angle between the pyrazole and carboxylic acid vectors that differs fundamentally from the geminal (1,1-) substitution of the regioisomer (CAS 1469286-32-5) , where both functional groups project from the same carbon center. This scenario is particularly applicable when a racemic hit has shown activity and the program needs to establish which enantiomer is responsible for target engagement before committing to costly asymmetric synthesis scale-up.

Cyclobutane-Pyrazole Scaffolds as Fungicide & Herbicide Leads

Pyrazole-cyclobutane carboxylic acid derivatives have established applications as intermediates in fungicide development, with specific examples including 1-cyclobutyl-5-(difluoromethyl)-1H-pyrazole-4-carboxylic acid serving as a precursor to fungicides targeting crop fungal diseases . The target compound's dual carboxylic acid and pyrazole functionality enables conversion to amide, ester, or hydrazide derivatives commonly employed in agrochemical lead optimization. The cyclobutane scaffold's metabolic stability advantage over acyclic linkers is directly relevant in agrochemical applications where environmental persistence and photostability are critical performance parameters. The compound's moderate molecular weight (166.18) and balanced lipophilicity profile make it suitable for foliar uptake optimization, while the carboxylic acid provides a handle for pro-pesticide strategies (e.g., ester prodrugs for enhanced cuticular penetration).

Application

Selection Property

Validation Focus

Phenol bioisostere replacement

Pyrazole NH donor and metabolic stability context

Target binding affinity and PK profile

Antimicrobial screening studies

Pyrazole-carboxylic acid pharmacophore

MIC and strain-panel endpoints

Chiral SAR probe

Enantiomer-resolved (1R,2R) stereochemistry

Enantiomer-specific target engagement

Agrochemical intermediate research

Cyclobutane scaffold stability and dual functionality

Environmental persistence and foliar uptake context

• [1] Taylor & Francis Group. Pyrazoles. In: Drug Discovery with Privileged Building Blocks, Chapter 21. Jie Jack Li, 2021. View Source
• [2] Chemistry StackExchange. Cyclobutane ring-flipping barrier: ~1.5 kcal/mol at room temperature. View Source
• [3] Majed, H. et al. Structure-Activity Relationships of Pyrazole-4-Carboxylic Acid Derivatives: MIC 0.5–2 µg/mL Against MRSA-MW2. 2018. View Source
• [4] Mert, S. et al. Synthesis, SAR, and in Vitro Antibacterial and Antifungal Activity Evaluations of Novel Pyrazole Carboxylic and Dicarboxylic Acid Derivatives. Eur. J. Med. Chem. 2014, 78, 11. View Source